Cas no 1242860-43-0 (N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide)

• Product Name: N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• CAS No: 1242860-43-0
• MF: C₂₅H₂₃ClN₄O₂S
• MW: 478.993723154068
• CID: 6049127
• PubChem ID: 135631080
• Update Time: 2025-05-25

N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
• N-[(3-chlorophenyl)methyl]-1-(4-oxo-7-phenyl-1H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• N-[(3-chlorophenyl)methyl]-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• N-(3-chlorobenzyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• F3407-0472
• AKOS005059921
• 1242860-43-0

• Inchi： 1S/C25H23ClN4O2S/c26-19-10-4-6-16(12-19)13-27-23(31)18-9-5-11-30(14-18)25-28-21-20(17-7-2-1-3-8-17)15-33-22(21)24(32)29-25/h1-4,6-8,10,12,15,18H,5,9,11,13-14H2,(H,27,31)(H,28,29,32)
• InChI Key： UDUPPVVNVWBTBH-UHFFFAOYSA-N
• SMILES： N1(C2=NC(=O)C3SC=C(C4=CC=CC=C4)C=3N2)CCCC(C(NCC2=CC=CC(Cl)=C2)=O)C1

Computed Properties

• Exact Mass: 478.1230249g/mol
• Monoisotopic Mass: 478.1230249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Additional information on N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide

N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1242860-43-0, known as N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide, has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound represents a novel class of heterocyclic compounds with potential applications in treating various diseases, particularly those involving kinase signaling pathways. Its unique structure combines a thienopyrimidine core with a piperidine ring and a chlorophenyl substituent, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of thienopyrimidine derivatives in modulating key cellular processes. The thienopyrimidine moiety in this compound is known to exhibit potent inhibitory activity against several kinases, including EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). These findings suggest that the compound could play a pivotal role in the development of targeted therapies for cancers driven by these kinases. Furthermore, the integration of the piperidine ring enhances the compound's pharmacokinetic properties, improving its bioavailability and stability within biological systems.

The chlorophenyl substituent attached to the piperidine ring adds another layer of complexity to this molecule. Chlorine substitution is often associated with increased lipophilicity and improved binding affinity to target proteins. This modification may contribute to the compound's ability to penetrate cellular membranes effectively, thereby enhancing its therapeutic potential. Recent computational studies have demonstrated that the chlorophenyl group interacts favorably with hydrophobic pockets within kinase domains, further supporting its role in modulating enzymatic activity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only simplifies the synthetic pathway but also aligns with green chemistry principles by reducing energy consumption and waste generation.

Preclinical studies have revealed that this compound exhibits remarkable selectivity towards specific kinase targets compared to traditional inhibitors. For instance, it demonstrates superior potency against EGFR T790M mutants, which are often associated with resistance to first-generation EGFR inhibitors. This selectivity is attributed to the unique spatial arrangement of functional groups within the molecule, particularly the positioning of the thienopyrimidine core relative to the kinase active site.

Another intriguing aspect of this compound is its ability to induce autophagy in cancer cells under certain conditions. Autophagy is a cellular process that can either promote or inhibit tumor growth depending on the context. While this dual role presents both opportunities and challenges for therapeutic development, it underscores the complexity of cellular responses to kinase inhibitors. Ongoing research is focused on understanding how these effects can be harnessed for improved therapeutic outcomes.

From an analytical standpoint, advanced techniques such as X-ray crystallography and molecular docking have been employed to elucidate the binding mode of this compound with its target kinases. These studies have provided valuable insights into the structural determinants of binding affinity and selectivity. For example, hydrogen bonding interactions between the carboxamide group and critical residues within the kinase active site have been identified as key contributors to high-affinity binding.

The development of analogs based on this compound has also been a focal point of recent research efforts. By systematically modifying substituents on both the thienopyrimidine and chlorophenyl moieties, researchers aim to optimize pharmacokinetic properties while maintaining or enhancing biological activity. These analogs are being evaluated in various preclinical models to assess their efficacy in inhibiting tumor growth and metastasis.

In conclusion, N-(3-chlorophenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical data, positions it as a strong candidate for further development into therapeutics targeting kinase-driven diseases. As research continues to uncover new insights into its mechanism of action and potential applications, this compound holds great promise for advancing personalized medicine in oncology and beyond.